Cas no 1355223-26-5 ((2-Methyl-6-morpholin-4-yl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester)

• Product Name: (2-Methyl-6-morpholin-4-yl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester
• CAS No: 1355223-26-5
• MF: C₁₆H₂₅N₃O₃
• MW: 307.38800406456
• CID: 5149985
• Update Time: 2025-06-08

(2-Methyl-6-morpholin-4-yl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (2-Methyl-6-morpholin-4-yl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester

• Inchi： 1S/C16H25N3O3/c1-12-13(11-17-15(20)22-16(2,3)4)5-6-14(18-12)19-7-9-21-10-8-19/h5-6H,7-11H2,1-4H3,(H,17,20)
• InChI Key： SCYGZNVPBYFFPZ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1=CC=C(N2CCOCC2)N=C1C

Additional information on (2-Methyl-6-morpholin-4-yl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester

(2-Methyl-6-morpholin-4-yl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester (CAS No. 1355223-26-5): An Overview

(2-Methyl-6-morpholin-4-yl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester (CAS No. 1355223-26-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a tert-butyl ester derivative of a morpholine-substituted pyridine. Its unique structural features and chemical properties make it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The morpholine moiety in the structure of (2-Methyl-6-morpholin-4-yl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester imparts significant hydrophilic character to the molecule, enhancing its solubility and bioavailability. The pyridine ring, on the other hand, contributes to the compound's electronic and steric properties, making it an attractive scaffold for the design of ligands that interact with specific biological targets. The tert-butyl ester group serves as a protecting group for the carboxylic acid functionality, facilitating multi-step synthetic sequences without premature deprotection.

Recent studies have highlighted the potential of (2-Methyl-6-morpholin-4-yl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester in various therapeutic applications. For instance, a 2021 publication in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in numerous diseases, including cancer and inflammatory disorders. The authors demonstrated that derivatives of this compound exhibited high selectivity and efficacy against specific kinase targets, suggesting its utility in targeted therapy.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers explored the role of (2-Methyl-6-morpholin-4-yl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester in the development of neuroprotective agents. The compound was found to enhance neuronal survival and reduce oxidative stress, making it a promising lead for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The morpholine substituent was particularly noted for its ability to modulate receptor interactions and improve cellular uptake.

The synthetic accessibility of (2-Methyl-6-morpholin-4-yl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester has also been a subject of extensive research. A 2020 review in Tetrahedron Letters detailed several efficient synthetic routes to this compound, including palladium-catalyzed cross-coupling reactions and base-mediated cyclizations. These methods have been optimized to achieve high yields and purity, making large-scale production feasible for industrial applications.

Beyond its use as an intermediate, (2-Methyl-6-morpholin-4-yl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester has shown promise as a prodrug candidate. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. The tert-butyl ester group can be designed to be cleaved by specific enzymes or under certain physiological conditions, releasing the active drug moiety at the desired site of action. This approach can improve drug delivery and reduce side effects associated with conventional therapies.

In conclusion, (2-Methyl-6-morpholin-4-yl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester (CAS No. 1355223-26-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique chemical structure and versatile properties make it an invaluable tool for scientists working on novel therapeutic agents. As ongoing research continues to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in advancing medical science.